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Compound of Interest

Compound Name: 3,5-Dimethyl-1-adamantanol

Cat. No.: B133686

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of
3,5-Dimethyl-1-adamantanol, a key intermediate in the development of various therapeutic
agents. The unique rigid and lipophilic structure of the adamantane cage makes it a valuable
scaffold in medicinal chemistry. These guidelines are intended to assist researchers in
transitioning from laboratory-scale synthesis to larger-scale production.

Introduction

3,5-Dimethyl-1-adamantanol is a tertiary alcohol derivative of adamantane. Its synthesis on a
larger scale requires careful consideration of reaction conditions, purification methods, and
safety protocols to ensure high yield and purity. This document outlines two primary synthetic
routes for the scale-up production of 3,5-Dimethyl-1-adamantanol, starting from 1,3-
dimethyladamantane.

Physicochemical Properties

A summary of the relevant physical and chemical properties of 3,5-Dimethyl-1-adamantanol is
presented in Table 1.
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Property Value Reference
CAS Number 707-37-9 [1112]
Molecular Formula C12H200 [1][2]
Molecular Weight 180.29 g/mol [11[2]
Appearance White crystalline solid

Melting Point Not specified

Boiling Point Not specified

Solubility Soluble in organic solvents

Synthetic Routes for Scale-up

Two primary methods are considered for the scale-up synthesis of 3,5-Dimethyl-1-
adamantanol:

e Method A: Direct oxidation of 1,3-dimethyladamantane.
e Method B: Bromination of 1,3-dimethyladamantane followed by hydrolysis.

The choice of method will depend on factors such as the availability of starting materials,
desired purity, and the scale of the synthesis.

Method A: Direct Oxidation

[ 1,3-Dimethyladamantane f >k 3,5-Dimethyl-1-adamantanol j
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Caption: Overview of synthetic routes to 3,5-Dimethyl-1-adamantanol.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://wap.guidechem.com/encyclopedia/synthesis_707-37-9-p1.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-1-adamantanol
https://wap.guidechem.com/encyclopedia/synthesis_707-37-9-p1.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-1-adamantanol
https://wap.guidechem.com/encyclopedia/synthesis_707-37-9-p1.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-1-adamantanol
https://www.benchchem.com/product/b133686?utm_src=pdf-body
https://www.benchchem.com/product/b133686?utm_src=pdf-body
https://www.benchchem.com/product/b133686?utm_src=pdf-body-img
https://www.benchchem.com/product/b133686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Method A: Direct Oxidation of 1,3-
Dimethyladamantane

This method involves the direct hydroxylation of the tertiary carbon atom of 1,3-
dimethyladamantane. A reported procedure utilizes a manganese-catalyzed oxidation.

Experimental Protocol

Reaction Setup:

e To a stirred solution of 1,3-dimethyladamantane in a suitable solvent (e.g., a mixture of
bromotrichloromethane and water), add a catalytic amount of a manganese salt (e.g.,
manganese(ll) acetate) and a pyridine-based activator.

e The reaction is typically carried out at a controlled temperature.

o Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS).
Work-up and Purification:

e Upon completion, quench the reaction and separate the organic layer.

e Wash the organic layer with water and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

e The crude product can be purified by recrystallization from a suitable solvent or by column
chromatography.

A specific example reports a yield of 79% for the synthesis of 3,5-dimethyladamantan-1-ol by
the reaction of 1,3-dimethyladamantane with bromotrichloromethane and water in the presence
of manganese salts and pyridine.[3]

Process Workflow
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Step 1: Bromination

1,3-Dimethyladamantane
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Step 2: Hefdrolysis
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3,5-Dimethyl-1-adamantanol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b133686?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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